Cas no 2034454-32-3 (1-(3,4-dimethylphenyl)-3-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)urea)

• Product Name: 1-(3,4-dimethylphenyl)-3-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)urea
• CAS No: 2034454-32-3
• MF: C₁₇H₂₂N₄O
• MW: 298.382783412933
• CID: 5553475
• PubChem ID: 91819410
• Update Time: 2025-10-31

1-(3,4-dimethylphenyl)-3-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-3-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)urea
• 1-(3,4-dimethylphenyl)-3-[(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]urea
• 2034454-32-3
• 1-(3,4-dimethylphenyl)-3-((2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)urea
• F6525-0282
• AKOS025328543

• Inchi： 1S/C17H22N4O/c1-11-7-8-13(9-12(11)2)19-17(22)18-10-16-14-5-4-6-15(14)20-21(16)3/h7-9H,4-6,10H2,1-3H3,(H2,18,19,22)
• InChI Key： CUMDNRIVYGFWDG-UHFFFAOYSA-N
• SMILES： O=C(NC1=CC=C(C)C(C)=C1)NCC1=C2C(CCC2)=NN1C

Computed Properties

• Exact Mass: 298.17936134g/mol
• Monoisotopic Mass: 298.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59Ų

Additional information on 1-(3,4-dimethylphenyl)-3-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)urea

Exploring the Chemistry and Applications of 1-(3,4-dimethylphenyl)-3-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)urea (CAS No. 2034454-32-3)

The compound 1-(3,4-dimethylphenyl)-3-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)urea (CAS No. 2034454-32-3) has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and material science. This urea derivative combines a cyclopenta[c]pyrazole core with a 3,4-dimethylphenyl moiety, creating a versatile scaffold for further chemical modifications. Researchers are particularly interested in its hydrogen-bonding capabilities and molecular recognition properties, which make it valuable for designing novel pharmaceutical intermediates and functional materials.

In the context of current scientific trends, this compound aligns with the growing demand for heterocyclic building blocks in drug discovery. The cyclopenta[c]pyrazole segment is structurally similar to privileged scaffolds found in many FDA-approved drugs, suggesting potential bioactivity in areas such as kinase inhibition or GPCR modulation. Meanwhile, the urea linkage offers opportunities for supramolecular chemistry applications, including the development of molecular sensors or self-assembling systems. These properties make CAS No. 2034454-32-3 particularly relevant to researchers working on targeted drug delivery systems and smart materials.

From a synthetic chemistry perspective, the preparation of 1-(3,4-dimethylphenyl)-3-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)urea typically involves multi-step organic transformations. The cyclopenta[c]pyrazole core can be constructed through [3+2] cycloaddition reactions, followed by functionalization at the 3-position. The urea bond formation is usually achieved using carbodiimide coupling reagents or through reaction with isocyanates. Recent advances in flow chemistry and catalytic methods have improved the efficiency of these synthetic routes, addressing common questions about yield optimization and process scalability in the literature.

The physicochemical properties of CAS No. 2034454-32-3 contribute to its research utility. With moderate lipophilicity (predicted logP ~2.5-3.5) and good thermal stability (decomposition temperature >200°C), this compound exhibits favorable characteristics for both solution-phase and solid-state applications. Computational studies suggest interesting electronic properties arising from the conjugation between the pyrazole and phenyl systems, which may be exploitable in optoelectronic materials development. These features align with current interests in organic semiconductors and photoresponsive compounds.

In biological contexts, while the specific pharmacological profile of 1-(3,4-dimethylphenyl)-3-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)urea remains under investigation, structural analogs have shown promise in various therapeutic areas. The presence of both hydrogen bond donors and acceptors in the urea moiety suggests potential for protein-ligand interactions, making it a candidate for fragment-based drug discovery. Recent publications have highlighted similar compounds as modulators of inflammatory pathways and metabolic enzymes, addressing current research priorities in chronic disease management.

From an industrial perspective, the commercial availability of CAS No. 2034454-32-3 through specialty chemical suppliers reflects its growing importance in research and development. Quality control typically involves HPLC purity analysis and spectroscopic characterization (1H/13C NMR, MS), with common inquiries focusing on batch-to-batch consistency and storage stability. The compound's shelf life under various conditions is frequently discussed in technical forums, emphasizing the need for proper moisture control and light protection during handling.

Looking forward, the scientific community continues to explore novel derivatives based on the 1-(3,4-dimethylphenyl)-3-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)urea scaffold. Current research directions include the development of fluorinated analogs for PET imaging applications, water-soluble derivatives for biological studies, and polymeric formulations for material science applications. These developments address frequently searched topics in chemical databases regarding structure-activity relationships and property modification strategies.

In conclusion, 1-(3,4-dimethylphenyl)-3-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)urea (CAS No. 2034454-32-3) represents an intriguing case study in modern medicinal chemistry and materials science. Its balanced combination of structural complexity and synthetic accessibility makes it particularly valuable for interdisciplinary research. As investigation continues into its potential applications, this compound serves as an excellent example of how molecular design can bridge traditional disciplinary boundaries to address contemporary scientific challenges.